6-Methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-isopropoxybenzoate

• IUPAC Name: (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 4-propan-2-yloxybenzoate
• InChI: InChI=1S/C16H16N2O6/c1-9(2)23-12-6-4-11(5-7-12)16(20)24-13-8-10(3)17-15(19)14(13)18(21)22/h4-9H,1-3H3,(H,17,19)
• InChI Key: WTRLRISXFSTYAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)[N+](=O)[O-])OC(=O)C2=CC=C(C=C2)OC(C)C
• Molecular Formula: C16H16N2O6
• Molecular Weight: 332.31 g/mol
• Solubility: >49.8 [ug/mL] (The mean of the results at pH 7.4)

Description

6-Methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-isopropoxybenzoate is a chemical compound that belongs to the class of pyridine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In

Scientific Research Applications

Inhibition of Neurotoxicity

One study discussed the use of nitroindazole, a selective inhibitor of neuronal nitric oxide synthase, in preventing MPTP-induced parkinsonism in baboons. This implies that derivatives of nitro compounds, like the one , could potentially be studied for neuroprotective effects against neurodegenerative diseases such as Parkinson's disease (Hantraye et al., 1996).

Anticonvulsant Activity

The synthesis and evaluation of alkyl esters of 4-amino-2-sulfamoylbenzoic acid demonstrated marked anticonvulsant activity in animal models. This suggests that structurally related compounds might be explored for their potential in treating seizure disorders (Hamor & Janfaza, 1963).

Imaging of Amyloid Plaques

Research on 4-(6-iodo-H-imidazo[1,2-a]pyridin-2-yl)-N-dimethylbenzeneamine (IMPY) derivatives for their affinity toward human Aβ plaques indicates the potential use of similar compounds in developing sensitive positron emission tomography radioligands for imaging in Alzheimer's disease (Cai et al., 2007).

Synthesis of Carboxylic Esters and Lactones

A study on the use of benzoic anhydride and its derivatives for synthesizing carboxylic esters and lactones underlines the significance of such compounds in organic synthesis, especially for pharmaceutical applications (Shiina et al., 2004).

Nonlinear Optics

Molecular complexes formed between certain compounds and 4-substituted pyridine-1-oxide showed quadratic nonlinear optical behavior, hinting at the potential of related chemicals in the design of materials for nonlinear optics (Muthuraman et al., 2001).